Cas no 77723-74-1 (Cyclopropanecarboxylicacid, 3-ethynyl-2,2-dimethyl-, (1R-cis)- (9CI))

• Product Name: Cyclopropanecarboxylicacid, 3-ethynyl-2,2-dimethyl-, (1R-cis)- (9CI)
• CAS No: 77723-74-1
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 550632
• PubChem ID: 45079312
• Update Time: 2025-10-29

Cyclopropanecarboxylicacid, 3-ethynyl-2,2-dimethyl-, (1R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 3-ethynyl-2,2-dimethyl-, (1R-cis)- (9CI)
• (1R,3R)-3-ethynyl-2,2-dimethylcyclopropane-1-carboxylic acid
• AG-H-11215
• CTK2H5876
• SCHEMBL11460794
• DTXSID50663684
• rac-(1R,3R)-3-ethynyl-2,2-dimethylcyclopropane-1-carboxylic acid
• Z4262879750
• EN300-7544045
• 77723-74-1
• Cyclopropanecarboxylic acid,3-ethynyl-2,2-dimethyl-,(1r-cis)-(9ci)
• Cyclopropanecarboxylic acid, 3-ethynyl-2,2-dimethyl-, (1R-cis)- (9CI)

• Inchi： 1S/C8H10O2/c1-4-5-6(7(9)10)8(5,2)3/h1,5-6H,2-3H3,(H,9,10)/t5-,6-/m0/s1
• InChI Key： FUTBFVBNNTVVDY-WDSKDSINSA-N
• SMILES： OC([C@@H]1[C@H](C#C)C1(C)C)=O

Computed Properties

• Exact Mass: 138.06800
• Monoisotopic Mass: 138.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 37.30000
• LogP: 0.97640

Additional information on Cyclopropanecarboxylicacid, 3-ethynyl-2,2-dimethyl-, (1R-cis)- (9CI)

Cyclopropanecarboxylicacid, 3-ethynyl-2,2-dimethyl-, (1R-cis)- (9CI): A Comprehensive Overview

Cyclopropanecarboxylicacid, 3-ethynyl-2,2-dimethyl-, (1R-cis)- (9CI) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, with the CAS number 77723-74-1, is characterized by its unique structural and functional properties, making it a valuable molecule in various scientific applications. The presence of a cyclopropane ring, combined with ethynyl and dimethyl substituents, endows this compound with distinct reactivity and potential utility in synthetic chemistry and drug development.

The structural framework of Cyclopropanecarboxylicacid, 3-ethynyl-2,2-dimethyl-, (1R-cis)- (9CI) consists of a cyclopropane core substituted with a carboxylic acid group at one position and an ethynyl group at another. The (1R-cis) configuration specifies the stereochemical arrangement of the substituents around the cyclopropane ring, which is crucial for its biological activity. This stereochemistry influences how the molecule interacts with biological targets, making it a key consideration in pharmaceutical design.

In recent years, there has been growing interest in the development of novel compounds that incorporate cyclopropane moieties due to their strained ring structure. This strain can enhance the reactivity of the molecule, allowing for diverse chemical transformations. The ethynyl group further extends the compound's potential applications by enabling reactions such as Sonogashira coupling, which is widely used in organic synthesis to form carbon-carbon bonds.

Cyclopropanecarboxylicacid, 3-ethynyl-2,2-dimethyl-, (1R-cis)- (9CI) has been explored in several areas of research. One notable application is in the synthesis of biologically active molecules. The combination of a cyclopropane ring and functional groups like carboxylic acid and ethynyl has been found to enhance binding affinity to certain biological targets. This makes it a promising scaffold for drug discovery efforts aimed at developing new therapeutic agents.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Researchers have demonstrated its utility in generating derivatives that exhibit interesting pharmacological properties. For instance, modifications to the carboxylic acid group can lead to amide or ester derivatives, which are common motifs in drug molecules. Similarly, further functionalization of the ethynyl group can introduce additional biological activity or improve metabolic stability.

The stereochemistry of Cyclopropanecarboxylicacid, 3-ethynyl-2,2-dimethyl-, (1R-cis)- (9CI) has also been a focus of investigation. The (1R-cis) configuration is particularly significant because it can influence how the molecule fits into biological receptors or enzymes. This aspect is critical in drug design, where even minor changes in stereochemistry can significantly impact efficacy and selectivity.

In synthetic chemistry, this compound serves as a versatile building block for more complex molecules. The presence of multiple reactive sites allows for sequential functionalization, enabling chemists to construct intricate structures with precision. This capability is especially valuable in projects aimed at developing new materials or pharmaceuticals where specific molecular architectures are required.

The CAS number 77723-74-1 provides a unique identifier for this compound, facilitating its use in databases and literature references. This standardized naming system ensures clarity and consistency across different scientific disciplines. Researchers relying on this compound can easily locate relevant information and share their findings within the scientific community.

The potential applications of Cyclopropanecarboxylicacid, 3-ethynyl-2,2-dimethyl-, (1R-cis)- (9CI) extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use in agrochemicals, where novel compounds are often needed to address emerging challenges in crop protection. Additionally, its reactivity allows for applications in material science, particularly in the development of polymers or specialty chemicals.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced techniques such as stereoselective synthesis are often employed to ensure the correct stereochemical configuration is obtained. These synthetic strategies are critical for producing compounds that exhibit desired biological properties without unwanted side effects.

In conclusion, Cyclopropanecarboxylicacid, 3-ethynyl-2,2-dimethyl-, (1R-cis)- (9CI), identified by its CAS number 77723-74-1, is a multifaceted compound with significant potential in chemical research and pharmaceutical development. Its unique structure and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this molecule, its importance in advancing scientific knowledge is likely to grow.